![molecular formula C12H14N2OS B1388532 2-(Piperidin-4-yloxy)-1,3-benzothiazole CAS No. 1185542-42-0](/img/structure/B1388532.png)
2-(Piperidin-4-yloxy)-1,3-benzothiazole
Overview
Description
“2-(Piperidin-4-yloxy)-1,3-benzothiazole” is a chemical compound that contains a piperidine ring . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidine derivatives have been synthesized through various intra- and intermolecular reactions . These reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Molecular Structure Analysis
While specific molecular structure data for “this compound” was not found, related compounds such as “2-(Piperidin-4-yloxy)pyrazine hydrochloride” have a molecular formula of C9H14ClN3O, an average mass of 215.680 Da, and a monoisotopic mass of 215.082535 Da .
Chemical Reactions Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Safety and Hazards
Future Directions
Piperidine derivatives continue to be an area of interest in drug discovery . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research will likely continue to explore the synthesis and pharmacological applications of piperidine derivatives .
Mechanism of Action
Target of Action
The primary target of the compound 2-(Piperidin-4-yloxy)-1,3-benzothiazole is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane protein that is activated by binding of its specific ligands, including epidermal growth factor and transforming growth factor α (TGFα) among others. EGFR is a cell surface receptor that plays a crucial role in the regulation of cell growth, proliferation, and differentiation .
Mode of Action
This compound interacts with its target, the EGFR, by acting as a potent inhibitor . Specifically, it inhibits the EGFR T790M/L858R kinase, a mutant form of EGFR that is often associated with resistance to other EGFR inhibitors . By inhibiting this form of EGFR, this compound can effectively suppress cell proliferation .
Biochemical Pathways
The action of this compound affects several biochemical pathways. Primarily, it impacts the EGFR signaling pathway. By inhibiting EGFR, this compound prevents the activation of downstream signaling pathways that are involved in cell proliferation, survival, and differentiation . This leads to a decrease in cell proliferation and an increase in cell apoptosis .
Result of Action
The molecular and cellular effects of the action of this compound include the inhibition of cell proliferation and the promotion of cell apoptosis . This is achieved through the inhibition of the EGFR T790M/L858R kinase, leading to a disruption in the signaling pathways that promote cell growth and survival .
Biochemical Analysis
Biochemical Properties
2-(Piperidin-4-yloxy)-1,3-benzothiazole plays a significant role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been shown to inhibit soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of epoxyeicosatrienoic acids (EETs), which are potent endogenous anti-inflammatory mediators . By inhibiting sEH, this compound stabilizes EETs, thereby exerting anti-inflammatory effects. Additionally, it interacts with epidermal growth factor receptor (EGFR) T790M/L858R, inhibiting its kinase activity and suppressing cell proliferation .
Cellular Effects
This compound influences various types of cells and cellular processes. It has been found to suppress the proliferation of non-small cell lung cancer (NSCLC) cells by inhibiting EGFR T790M/L858R kinase activity . This compound also promotes apoptosis and hinders cell migration, as evidenced by studies using acridine orange/ethidium bromide staining . Furthermore, this compound exhibits low cytotoxicity against normal human bronchial epithelial (HBE) and L-02 cells, indicating its selective inhibitory effects on cancer cells .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules and enzyme inhibition. By binding to the catalytic pocket of soluble epoxide hydrolase, it inhibits the enzyme’s activity, leading to the stabilization of epoxyeicosatrienoic acids . Additionally, this compound binds to the epidermal growth factor receptor T790M/L858R, inhibiting its kinase activity and preventing downstream signaling pathways that promote cell proliferation . These interactions result in the suppression of cancer cell growth and the promotion of apoptosis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits stability under standard laboratory conditions, maintaining its inhibitory effects on soluble epoxide hydrolase and epidermal growth factor receptor T790M/L858R over extended periods . Long-term studies have shown that this compound continues to exert its anti-inflammatory and anti-cancer effects without significant degradation
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that at lower doses, the compound effectively inhibits soluble epoxide hydrolase and epidermal growth factor receptor T790M/L858R, leading to anti-inflammatory and anti-cancer effects . At higher doses, toxic or adverse effects may be observed, including potential cytotoxicity and disruption of normal cellular processes . It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It inhibits soluble epoxide hydrolase, preventing the conversion of epoxyeicosatrienoic acids to less biologically active dihydroxyeicosatrienoic acids . This inhibition stabilizes epoxyeicosatrienoic acids, enhancing their anti-inflammatory effects. Additionally, the compound’s interaction with epidermal growth factor receptor T790M/L858R affects downstream signaling pathways, influencing cellular metabolism and gene expression .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound’s lipophilic nature facilitates its diffusion across cell membranes, allowing it to reach its target sites . Once inside the cell, it may interact with specific binding proteins that influence its localization and accumulation . Understanding the transport and distribution mechanisms of this compound is essential for optimizing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with soluble epoxide hydrolase and epidermal growth factor receptor T790M/L858R . Additionally, post-translational modifications and targeting signals may direct this compound to specific cellular compartments or organelles, influencing its activity and function
Properties
IUPAC Name |
2-piperidin-4-yloxy-1,3-benzothiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-2-4-11-10(3-1)14-12(16-11)15-9-5-7-13-8-6-9/h1-4,9,13H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHNWZAYGGKJMNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=NC3=CC=CC=C3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.